Cas no 1073653-45-8 (9-methyl-9H-carbazole-3-sulfonamide)

• Product Name: 9-methyl-9H-carbazole-3-sulfonamide
• CAS No: 1073653-45-8
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• MDL: MFCD29762920
• CID: 4570381
• PubChem ID: 91382721
• Update Time: 2025-06-15

9-methyl-9H-carbazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 9-methyl-9H-carbazole-3-sulfonamide

• MDL： MFCD29762920
• Inchi： 1S/C13H12N2O2S/c1-15-12-5-3-2-4-10(12)11-8-9(18(14,16)17)6-7-13(11)15/h2-8H,1H3,(H2,14,16,17)
• InChI Key： JTKCDUUGRBUVQR-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C2=C1C=CC(S(N)(=O)=O)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-methyl-9H-carbazole-3-sulfonamide

Comprehensive Overview of 9-methyl-9H-carbazole-3-sulfonamide (CAS No. 1073653-45-8): Properties, Applications, and Research Insights

9-methyl-9H-carbazole-3-sulfonamide (CAS No. 1073653-45-8) is a specialized organic compound belonging to the carbazole sulfonamide family. Its unique molecular structure, featuring a methyl-substituted carbazole core and a sulfonamide functional group, makes it a subject of significant interest in pharmaceutical and materials science research. This compound is often explored for its potential in drug discovery, particularly in targeting enzymes and receptors due to its bioactive sulfonamide moiety.

Recent studies highlight the growing demand for heterocyclic sulfonamides like 9-methyl-9H-carbazole-3-sulfonamide in medicinal chemistry. Researchers are investigating its role as a kinase inhibitor or anti-inflammatory agent, aligning with trends in precision medicine. The compound’s CAS No. 1073653-45-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In the field of organic electronics, 9-methyl-9H-carbazole-3-sulfonamide has garnered attention for its potential in light-emitting diodes (OLEDs) and photovoltaic materials. The carbazole backbone provides excellent charge transport properties, while the sulfonamide group enhances solubility for solution-processable devices. This dual functionality addresses key challenges in sustainable energy technologies, a hot topic among green chemistry enthusiasts.

Synthetic routes to CAS No. 1073653-45-8 typically involve Pd-catalyzed cross-coupling or direct sulfonylation of 9-methylcarbazole. Optimizing these methods for high-yield production is a focus area, as evidenced by patent literature. Analytical characterization via NMR, HPLC, and mass spectrometry confirms the compound’s purity, critical for pharmaceutical intermediates.

From an SEO perspective, users frequently search for "9-methyl-9H-carbazole-3-sulfonamide supplier," "CAS 1073653-45-8 price," and "carbazole sulfonamide derivatives." These queries reflect commercial and academic needs. Environmental concerns also drive interest in "biodegradable sulfonamides" and "non-toxic carbazole synthesis," positioning this compound within eco-friendly innovation narratives.

Ongoing research explores 9-methyl-9H-carbazole-3-sulfonamide’s structure-property relationships through computational modeling (e.g., DFT calculations). Such studies aim to predict its binding affinity or optical bandgap, reducing experimental costs—a priority in AI-driven drug design and materials informatics.

In summary, CAS No. 1073653-45-8 represents a versatile scaffold bridging pharmacology and advanced materials. Its sulfonamide-carbazole synergy continues to inspire innovations across disciplines, making it a compelling case study in interdisciplinary chemistry.